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Compound of Interest

Compound Name: Sigma-2 Radioligand 1

Cat. No.: B12390126 Get Quote

For Immediate Release – Proper management and disposal of radiolabeled compounds are

critical for ensuring laboratory safety and regulatory compliance. This guide provides essential,

step-by-step procedures for the safe disposal of Sigma-2 radioligands, which are pivotal tools

in cancer research and drug development. The protocols outlined below are designed to

provide clarity and build trust among researchers, scientists, and drug development

professionals by offering value beyond the product itself.

Sigma-2 radioligands are commonly labeled with beta-emitters like Tritium (³H) and Carbon-14

(¹⁴C), or the gamma-emitter Iodine-125 (¹²⁵I). The disposal procedures for these radiolabeled

compounds are contingent on the specific isotope, its activity level, and the physical form of the

waste (liquid, solid, or sharps). Adherence to your institution's specific radiation safety

guidelines and local regulations is mandatory.

Step-by-Step Disposal Procedures
A systematic approach to radioactive waste disposal is crucial to maintaining a safe laboratory

environment. The following steps provide a general framework for the proper disposal of waste

generated from the use of Sigma-2 radioligands.

Waste Segregation: The First Line of Defense
Proper segregation of radioactive waste at the point of generation is the most critical step in the

disposal process. This prevents cross-contamination and ensures that waste is handled

appropriately according to its specific hazards.
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By Isotope: Waste containing different radioisotopes should be collected in separate, clearly

labeled containers. However, ³H and ¹⁴C waste can often be combined, but must be kept

separate from other isotopes like ¹²⁵I.

By Waste Type: Within each isotope category, waste must be further segregated by its

physical form:

Dry Solid Waste: Includes contaminated gloves, bench paper, pipette tips, and other solid

materials. This waste should be free of liquids.

Liquid Waste: Aqueous and organic radioactive liquids must be collected in separate,

designated containers. Do not mix radioactive liquid waste with hazardous chemical waste

unless unavoidable, as this creates "mixed waste," which is more complex and costly to

dispose of.

Sharps Waste: Needles, syringes, scalpels, and other items that can puncture the skin

must be placed in a designated, puncture-resistant sharps container labeled for

radioactive waste.

Liquid Scintillation Vials: Vials containing scintillation fluid should be collected separately.

Some biodegradable scintillation fluids may be eligible for sewer disposal if they meet

specific criteria, but traditional solvent-based fluids must be disposed of as hazardous

radioactive waste.

Proper Labeling and Record-Keeping
Accurate and detailed labeling of all radioactive waste containers is a regulatory requirement

and essential for safety. Each container must be clearly labeled with:

The radiation symbol (trefoil).

The words "Caution, Radioactive Material."

The specific radioisotope(s) present.

The estimated activity and the date.

The name of the principal investigator and the laboratory location.
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Maintain a detailed log of all radioactive waste generated. This log should include the isotope,

activity, date, and waste type for each container.

Storage of Radioactive Waste
Radioactive waste must be stored in a designated and secure area within the laboratory.

Shielding: Provide adequate shielding for the stored waste, especially for gamma-emitters

like ¹²⁵I. Lead foil is an effective shield for ¹²⁵I.

Containment: Liquid waste containers should be kept in secondary containment to prevent

spills.

Security: The storage area should be locked or otherwise secured to prevent unauthorized

access.

Disposal Pathways
The final disposal route for your Sigma-2 radioligand waste will depend on the isotope's half-life

and activity level.

Decay-in-Storage (DIS) for Short-Lived Isotopes (e.g., ¹²⁵I): Radioisotopes with half-lives of

less than 120 days, such as Iodine-125 (half-life of approximately 60 days), can be stored for

decay.[1] The general rule is to store the waste for at least 10 half-lives, which for ¹²⁵I is

about 600 days.[1][2] After this period, the waste must be surveyed with a radiation detection

meter to ensure its radioactivity is indistinguishable from background levels. If it meets this

criterion, the radiation labels can be defaced, and the waste can be disposed of as non-

radioactive waste (e.g., biohazardous or regular trash, depending on its nature).[1]

Disposal of Long-Lived Isotopes (e.g., ³H and ¹⁴C): Tritium (half-life ~12.3 years) and

Carbon-14 (half-life ~5,730 years) cannot be decayed in storage. This waste must be

collected by your institution's Environmental Health and Safety (EHS) or a licensed

radioactive waste broker for disposal at a licensed low-level radioactive waste facility.

Sewer Disposal for Low-Activity Aqueous Liquids: In some cases, very low concentrations of

aqueous, non-hazardous ³H and ¹⁴C waste may be disposed of via a designated laboratory

sink.[3] This is strictly regulated and requires authorization from your institution's radiation
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safety office. Specific monthly limits for sewer disposal are set for each laboratory.[3][4] For

example, some institutions set a laboratory disposal limit for ¹²⁵I at 0.03 mCi per month and

for ¹⁴C at 3 mCi per month.[3][4]

Mixed Waste: If your radioactive waste is also contaminated with hazardous chemicals (e.g.,

certain organic solvents), it is classified as mixed waste.[5][6] The generation of mixed waste

should be avoided whenever possible due to the complexity and high cost of disposal.[7][8] If

unavoidable, it must be segregated and handled according to specific institutional

procedures for mixed waste.[5][6][7][9]

Quantitative Disposal Data
The following table summarizes key quantitative information for the disposal of common

radioisotopes used in Sigma-2 radioligands. Note that these values are illustrative and may

vary based on institutional and local regulations.

Radioisotope Half-Life
Primary
Disposal
Pathway

Decay-in-
Storage Time

Sewer
Disposal Limit
(Example)

Iodine-125 (¹²⁵I) ~60 days
Decay-in-

Storage (DIS)

~600 days (10

half-lives)
0.03 mCi/month

Carbon-14 (¹⁴C) ~5,730 years

EHS

Pickup/Waste

Broker

Not Applicable 3 mCi/month

Tritium (³H) ~12.3 years

EHS

Pickup/Waste

Broker

Not Applicable
Varies by

institution

Experimental Protocols Referenced
The disposal procedures outlined in this guide are based on standard radiation safety protocols

and do not stem from a specific cited experiment. They represent best practices for the

handling and disposal of low-level radioactive waste in a research setting.
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Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from Sigma-2 radioligands.
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Sigma-2 Radioligand Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Decay-In-Storage Policy & Procedure | Environmental Health and Safety
[ehs.weill.cornell.edu]

2. hps.org [hps.org]

3. ehs.princeton.edu [ehs.princeton.edu]

4. ehs.princeton.edu [ehs.princeton.edu]

5. research.uga.edu [research.uga.edu]

6. actenviro.com [actenviro.com]

7. Multi-Hazard or Combined Waste | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

8. ehs.umich.edu [ehs.umich.edu]

9. wwwcp.umes.edu [wwwcp.umes.edu]

To cite this document: BenchChem. [Proper Disposal of Sigma-2 Radioligands: A
Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390126#sigma-2-radioligand-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12390126?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

